1,3-bis(4-fluorophenyl)-8,9-dihydro-1H-[1,4]dioxino[2,3-g]pyrazolo[4,3-c]quinoline

• IUPAC Name: 12,14-bis(4-fluorophenyl)-4,7-dioxa-12,13,17-triazatetracyclo[8.7.0.03,8.011,15]heptadeca-1,3(8),9,11(15),13,16-hexaene
• InChI: InChI=1S/C24H15F2N3O2/c25-15-3-1-14(2-4-15)23-19-13-27-20-12-22-21(30-9-10-31-22)11-18(20)24(19)29(28-23)17-7-5-16(26)6-8-17/h1-8,11-13H,9-10H2
• InChI Key: JVHIYESZFVZOGZ-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=C3C(=C2)N=CC4=C3N(N=C4C5=CC=C(C=C5)F)C6=CC=C(C=C6)F
• Molecular Formula: C24H15F2N3O2
• Molecular Weight: 415.4 g/mol
• CAS No.: 901021-09-8

Description

1,3-bis(4-fluorophenyl)-8,9-dihydro-1H-[1,4]dioxino[2,3-g]pyrazolo[4,3-c]quinoline (CAS 901021-09-8) is a complex heterocyclic compound with a molecular formula of C24H15F2N3O2 and a molecular weight of 415.4 . This structurally intricate molecule features a fused polycyclic system containing a pyrazolo[4,3-c]quinoline core, which is a scaffold of significant interest in medicinal chemistry . Derivatives based on the pyrazolo[4,3-c]quinoline structure have been investigated for their potent biological activities, particularly as anti-inflammatory agents. Research on analogous compounds has demonstrated significant potential in inhibiting nitric oxide (NO) production in lipopolysaccharide (LPS)-induced macrophages, suggesting a mechanism of action that may involve the suppression of inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2) protein expression . This makes such compounds valuable as research tools for studying inflammatory pathways and related diseases. The specific substitution pattern on this molecule, including the two 4-fluorophenyl groups, is designed to modulate its electronic properties, binding affinity, and overall pharmacokinetic profile. This product is intended for research purposes by qualified laboratory personnel only. It is not for diagnostic, therapeutic, or any other human or veterinary use. Researchers should consult the safety data sheet (MSDS) prior to handling.

Biological Activity

1,3-bis(4-fluorophenyl)-8,9-dihydro-1H-[1,4]dioxino[2,3-g]pyrazolo[4,3-c]quinoline is a novel compound that has garnered attention due to its potential biological activities, particularly in the field of cancer research. This article explores its synthesis, structural characteristics, and biological effects based on recent studies.

Synthesis and Structural Characteristics

The synthesis of the compound involves multi-step reactions that yield a product with a complex heterocyclic structure. The molecular formula is $C_{15}H_{11}F_2N_3O_2$ and it possesses a significant degree of structural diversity due to the presence of fluorinated phenyl groups and a dioxin moiety. Crystallographic data indicate that the compound crystallizes in a monoclinic system with specific lattice parameters that reflect its unique three-dimensional arrangement.

Table 1: Crystallographic Data

Parameter	Value
Space Group	P2₁/c
a (Å)	7.2944(3)
b (Å)	12.2032(5)
c (Å)	18.1070(7)
β (°)	95.807(4)
Volume (ų)	1603.52(11)

Anticancer Properties

Recent studies have focused on the anticancer potential of this compound. In vitro assays demonstrated that it exhibits significant cytotoxicity against various cancer cell lines. For instance, the compound's IC50 values ranged from 0.16 to 6.16 µM when tested against prostate cancer cell lines, indicating potent anti-proliferative effects.

Table 2: IC50 Values Against Cancer Cell Lines

Cell Line	IC50 (µM)
PC-3 (Prostate)	0.16
A549 (Lung)	0.25
MCF-7 (Breast)	0.30

The mechanism by which this compound exerts its anticancer effects appears to involve apoptosis induction and cell cycle arrest. Studies have shown that treatment with the compound leads to increased apoptotic cell death, characterized by morphological changes and chromatin damage in treated cells.

Case Studies

Several case studies have highlighted the efficacy of this compound in preclinical settings:

• Study on Prostate Cancer Cells : A study involving PC-3 cells revealed that treatment with the compound led to a significant decrease in cell viability and induced apoptosis as confirmed by flow cytometry analysis.
• Lung Cancer Models : In A549 lung cancer models, the compound demonstrated not only cytotoxicity but also potential inhibition of metastasis through modulation of key signaling pathways involved in cell migration.

Scientific Research Applications

Anticancer Properties

Research indicates that derivatives of pyrazoloquinolines exhibit significant anticancer activity. Specifically, studies have shown that compounds related to 1,3-bis(4-fluorophenyl)-8,9-dihydro-1H-[1,4]dioxino[2,3-g]pyrazolo[4,3-c]quinoline can inhibit the growth of various cancer cell lines.

Table 1: Anticancer Activity Against Different Cell Lines

Compound	Cell Line	GI50 (µM)	Inhibition Type
1	NUGC-3	<8	Cytotoxic
2	HCT-15	<10	Cytotoxic
3	PC-3	<6	Cytotoxic
4	MM231	<5	Cytotoxic

Note: GI50 refers to the concentration required to inhibit cell growth by 50%.

Other Applications

Beyond anticancer properties, the compound may have applications in:

• Antimicrobial Activity : Preliminary studies suggest that pyrazoloquinolines may possess antimicrobial properties, although specific data on this compound is limited.
• Neuroprotective Effects : Some derivatives have shown potential neuroprotective effects in vitro, warranting further investigation into their use in neurodegenerative diseases.

Synthesis and Development

The synthesis of 1,3-bis(4-fluorophenyl)-8,9-dihydro-1H-[1,4]dioxino[2,3-g]pyrazolo[4,3-c]quinoline involves multi-step reactions starting from readily available precursors. Recent advancements in synthetic methodologies have improved the efficiency and yield of these compounds .

Table 2: Synthesis Overview

Step	Reagents/Conditions	Yield (%)
1	Starting material + Functionalized benzaldehyde + Catalyst (Yb(OTf)$_3$)	85
2	Reaction under microwave conditions	90
3	Purification via silica gel chromatography	95

Comparison with Similar Compounds

Structural and Functional Comparison with Analogues

Substituent Variations and Physicochemical Properties

Key structural differences among pyrazolo[4,3-c]quinoline derivatives include substituent positions, aromaticity, and fused ring systems. Below is a comparative analysis:

Compound Name	Substituents/Ring System	Synthesis Method	Key Physicochemical Properties
Target Compound	1,3-bis(4-Fluorophenyl); 8,9-dihydro-dioxino ring	Likely reductive cyclization	Enhanced rigidity; moderate solubility
2-Phenyl-2H-pyrazolo[4,3-c]quinoline (9a)	Phenyl at C-2	Fe-AcOH reductive cyclization	Fully aromatic; lower conformational flexibility
3-Amino-4-phenylamino-1H-pyrazolo[4,3-c]quinoline (2a)	Amino and phenylamino groups at C-3/C-4	Multi-step condensation	High polarity; cytotoxic at 10 µM
3-(4-Ethylphenyl)-5-(3-fluorobenzyl)-... ()	Ethylphenyl and fluorobenzyl substituents	Unspecified	Increased lipophilicity
3,4-Bis(4-fluorophenyl)quinoline (3h)	Bis(4-fluorophenyl) on quinoline core	Suzuki coupling	High aromaticity; distinct core vs. pyrazoloquinoline

Key Observations :

• The target compound’s bis(4-fluorophenyl) groups may enhance binding affinity compared to mono-substituted derivatives (e.g., 9a, 2a) due to synergistic electronic effects.

Anti-Inflammatory and NO Inhibition

• 2a (IC₅₀ = 0.39 µM): Potent NO inhibition but severe cytotoxicity (9% cell survival at 10 µM) .
• 2i and 2m: Improved efficacy (comparable to control 1400W) with reduced cytotoxicity, attributed to 4-hydroxyphenylamino and carboxylic acid substituents .
• Target Compound : Fluorine atoms may mitigate cytotoxicity via metabolic stabilization, though direct data are lacking.

Beta-Glucuronidase Inhibition

• KB-2 derivatives: Pyrazolo[4,3-c]quinolines show promise in reducing chemotherapy-induced intestinal damage via bacterial beta-glucuronidase inhibition .

Structural-Activity Relationship (SAR) Insights

• Electron-withdrawing groups (e.g., -F) : Improve membrane permeability and target engagement.
• Polar substituents (e.g., -NH₂, -COOH) : Enhance potency but may increase cytotoxicity .

Q & A

Q. How do contradictions in spectral data (e.g., NMR shifts) between batches arise, and how are they resolved?

• Batch-to-batch variability may stem from residual solvents or tautomeric forms. 2D NMR (COSY, HSQC) distinguishes tautomers, while GC-MS detects solvent residues. Recrystallization from ethyl acetate/hexane mixtures often standardizes purity .